Cas no 91619-39-5 (3-(azepane-1-sulfonyl)aniline)

• Product Name: 3-(azepane-1-sulfonyl)aniline
• CAS No: 91619-39-5
• MF: C₁₂H₁₈N₂O₂S
• MW: 254.348521709442
• MDL: MFCD03147234
• CID: 817913
• PubChem ID: 5004919
• Update Time: 2025-04-19

3-(azepane-1-sulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-[(hexahydro-1H-azepin-1-yl)sulfonyl]-
• 3-(azepan-1-ylsulfonyl)aniline
• 3-(Azepane-1-sulfonyl)-phenylamine
• 1-(3-amino-benzenesulfonyl)-hexahydro-azepine
• 1-(3-Amino-benzolsulfonyl)-hexahydro-azepin
• 3-(azepane-1-sulfonyl)aniline
• Z56896275
• AKOS000115409
• EN300-02365
• MFCD03147234
• J-510796
• 91619-39-5
• TQR0238
• SR-01000040682-1
• DTXSID10407440
• CHEMBL4537663
• SR-01000040682
• G36854

• MDL： MFCD03147234
• Inchi： 1S/C12H18N2O2S/c13-11-6-5-7-12(10-11)17(15,16)14-8-3-1-2-4-9-14/h5-7,10H,1-4,8-9,13H2
• InChI Key： OXDMSVNDLGEMFK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N)(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 254.10900
• Monoisotopic Mass: 254.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 71.78000
• LogP: 3.43340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides